Cas no 83873-17-0 ((9b,11b)-Epoxy Fluorometholone Acetate)

• Product Name: (9b,11b)-Epoxy Fluorometholone Acetate
• CAS No: 83873-17-0
• MF: C₂₄H₃₀O₅
• MW: 398.492007732391
• CID: 1061951
• PubChem ID: 71316376
• Update Time: 2025-07-02

(9b,11b)-Epoxy Fluorometholone Acetate Chemical and Physical Properties

Names and Identifiers

• (9β,11β)-Epoxy Fluorometholone Acetate
• (9B,11B)-EPOXY FLUOROMETHOLONE ACETATE
• A,11
• DTXSID80747704
• (6.ALPHA.,9.BETA.,11.BETA.)-17-(ACETYLOXY)-9,11-EPOXY-6-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• UNII-W9RK4LC5J5
• SCHEMBL11272815
• (9beta,11beta)-Epoxy Fluorometholone Acetate
• [(1S,2S,8S,10S,11S,14R,15S,17S)-14-acetyl-2,8,15-trimethyl-5-oxo-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl] acetate
• PREGNA-1,4-DIENE-3,20-DIONE, 17-(ACETYLOXY)-9,11-EPOXY-6-METHYL-, (6.ALPHA.,9.BETA.,11.BETA.)-
• (9beta,11beta)-Epoxyfluorometholone acetate
• (1S,2S,8S,10S,11S,14R,15S,17S)-14-Acetyl-2,8,15-trimethyl-5-oxo-18-oxapentacyclo(8.8.0.0(1,17).0(2,7).0(11,15))octadeca-3,6-dien-14-yl acetate
• Pregna-1,4-diene-3,20-dione, 17-(acetyloxy)-9,11-epoxy-6-methyl-, (6alpha,9beta,11beta)-
• 83873-17-0
• (9.BETA.,11.BETA.)-EPOXYFLUOROMETHOLONE ACETATE
• (6alpha,9beta,11beta)-17-(Acetyloxy)-9,11-epoxy-6-methylpregna-1,4-diene-3,20-dione
• W9RK4LC5J5
• (6alpha,9beta,11beta)-6-Methyl-3,20-dioxo-9,11-epoxypregna-1,4-dien-17-yl acetate
• (6alpha,9beta,11beta)-17-(Acetyloxy)-9,11-epoxy-6-methylpregna-1,4-diene-3,20-dione;
• (9b,11b)-Epoxy Fluorometholone Acetate

• Inchi： 1S/C24H30O5/c1-13-10-19-17-7-9-23(14(2)25,28-15(3)26)22(17,5)12-20-24(19,29-20)21(4)8-6-16(27)11-18(13)21/h6,8,11,13,17,19-20H,7,9-10,12H2,1-5H3/t13-,17-,19-,20-,21-,22-,23-,24+/m0/s1
• InChI Key： FNGSLGMFTHFCNV-YKXVNNMCSA-N
• SMILES： O1[C@H]2C[C@]3(C)[C@@](C(C)=O)(CC[C@H]3[C@@H]3C[C@H](C)C4=CC(C=C[C@]4(C)[C@@]132)=O)OC(C)=O

Computed Properties

• Exact Mass: 398.20900
• Monoisotopic Mass: 398.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 72.97000
• LogP: 3.56250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters